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Compound of Interest

Compound Name: Digitalose

Cat. No.: B1209599

This guide provides a comparative statistical analysis of data from experiments involving
Digitalis glycosides, primarily focusing on digitoxin and digoxin. The information is intended for
researchers, scientists, and drug development professionals to offer insights into the production
and mechanistic aspects of these compounds.

Quantitative Data Summary

The following table summarizes the quantitative data on the production of digitoxin and digoxin
from both in vitro and in vivo plant sources. This data is crucial for understanding the efficiency
of different production methods.

Concentration (ug/g Fresh

Compound Source .
Weight)
Digitoxin In Vitro Plantlets 44.45[1]
Digitoxin In Vivo Plants (2-months old) 29.09[1]
o ] Highest, but specific value not
Digoxin In Vivo Plants (2-months old)

stated[2]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings.
Below are the protocols for key experiments cited in the analysis of Digitalis glycosides.
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In Vitro Plant Culture and Glycoside Extraction:

Plant Material and Culture Conditions: Shoot tips from Digitalis lanata seedlings were used
as explants. These were cultured on Murashige and Skoog (MS) medium. The medium was
supplemented with varying concentrations of naphthalene acetic acid (NAA) and kinetin (Kin)
to induce the growth of in vitro plantlets. For optimal plantlet development, a concentration of
0.5 mg/l NAA and 0.1 mg/l Kin was found to be most effective.[2]

Elicitation: To enhance the production of cardiac glycosides, various elicitors can be added to
the culture medium. For instance, polysaccharides extracted from yeast extract, particularly
at a concentration of 0.1% v/v, have been shown to increase total cardiac glycosides in
plantlet tissues.[2] Calcium chloride has also been used to enhance the production of total
cardenolide glycosides.[1][2]

Extraction and Quantification: The content of digitoxin and digoxin in the in vitro and in vivo
plants was estimated after a two-month growth period.[1][2] High-Performance Liquid
Chromatography (HPLC) is a standard method for the quantitative analysis of these
compounds.

Mechanism of Action Studies:

The primary mechanism of action for Digitalis compounds involves the inhibition of the cellular
Na+/K+-ATPase pump.[3][4][5]

e Enzyme Inhibition Assay: The inhibitory effect of Digitalis glycosides on Na+/K+-ATPase
activity is a key experiment. This can be assessed by measuring the enzyme's activity in the
presence and absence of the compound.

o Measurement of Intracellular lon Concentrations: Changes in intracellular sodium and
calcium concentrations are direct consequences of Na+/K+-ATPase inhibition.[3][5][6] These
can be measured using ion-sensitive fluorescent indicators. An increase in intracellular
sodium leads to an accumulation of intracellular calcium via the Na+-Ca++ exchanger.[3]

o Contractility Studies: The positive inotropic effect (increased contractility) of these glycosides
on cardiac muscle can be measured using isolated heart preparations (e.g., Langendorff
heart) or isolated cardiac myocytes.[3][5]
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Visualizing Key Pathways and Workflows

Signaling Pathway of Digitalis Glycosides:

The following diagram illustrates the molecular mechanism of action of Digitalis glycosides on a
cardiac myocyte.
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Mechanism of Action of Digitalis Glycosides

Experimental Workflow for In Vitro Production and Analysis:

This diagram outlines the general workflow for the in vitro production and subsequent analysis
of Digitalis glycosides.
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In Vitro Production and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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